Cas no 184583-89-9 (Benzene, 1-[(3-octadecylphenyl)thio]-3-(phenylthio)-)
184583-89-9 structure
Product Name:Benzene, 1-[(3-octadecylphenyl)thio]-3-(phenylthio)-
CAS No:184583-89-9
MF:C36H50S2
MW:546.912208080292
CID:1378991
PubChem ID:71353205
Update Time:2025-04-20
Benzene, 1-[(3-octadecylphenyl)thio]-3-(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-[(3-octadecylphenyl)thio]-3-(phenylthio)-
- 1-octadecyl-3-(3-phenylsulfanylphenyl)sulfanylbenzene
- 1-OCTADECYL-3-{[3-(PHENYLSULFANYL)PHENYL]SULFANYL}BENZENE
- DTXSID70777959
- 184583-89-9
-
- Inchi: 1S/C36H50S2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-23-32-24-21-27-34(30-32)38-36-29-22-28-35(31-36)37-33-25-19-17-20-26-33/h17,19-22,24-31H,2-16,18,23H2,1H3
- InChI Key: XZNGDIIJWYAPOK-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C=1)SC1C=CC=CC=1)C1=CC=CC(=C1)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 546.3357
- Monoisotopic Mass: 546.33539394g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 38
- Rotatable Bond Count: 21
- Complexity: 527
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 15.5
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- PSA: 0
Benzene, 1-[(3-octadecylphenyl)thio]-3-(phenylthio)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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